Cas no 930596-18-2 (2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile)

• Product Name: 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
• CAS No: 930596-18-2
• MF: C₁₇H₂₀BN₃O₂
• MW: 309.170603752136
• MDL: MFCD18383280
• CID: 1055998
• PubChem ID: 57891192
• Update Time: 2025-04-20

2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
• 2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)benzonitrile
• RUIJEZRLFRXHQD-UHFFFAOYSA-N
• CS-0177432
• AKOS030232645
• 2-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}benzonitrile
• D93641
• 2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]benzonitrile
• 930596-18-2
• 2-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-ylmethyl]-benzonitrile
• A1-03234
• AS-74000
• SCHEMBL11931386
• 2-[[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]benzonitrile

• MDL： MFCD18383280
• Inchi： 1S/C17H20BN3O2/c1-16(2)17(3,4)23-18(22-16)15-10-20-21(12-15)11-14-8-6-5-7-13(14)9-19/h5-8,10,12H,11H2,1-4H3
• InChI Key： RUIJEZRLFRXHQD-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CC3C=CC=CC=3C#N)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 295.149
• Monoisotopic Mass: 295.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.1A^2

Experimental Properties

• PSA: 60.07000
• LogP: 2.04318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles